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Cat. No.: B12367100 Get Quote

For researchers and professionals in drug development, the R1-11 cell line serves as a critical

tool for investigating the efficacy and transport mechanisms of antifolate chemotherapeutic

agents. Derived from the HeLa cervical carcinoma cell line, R1-11 cells are characterized by a

functional deficiency in the two primary folate uptake systems: the Reduced Folate Carrier

(RFC) and the Proton-Coupled Folate Transporter (PCFT)[1][2][3][4]. This unique characteristic

makes the R1-11 cell line an ideal negative control for validating the specific roles of these

transporters in drug delivery.

This guide provides a comparative analysis of experimental findings using the R1-11 cell line

alongside its engineered counterparts that selectively re-express these transporters. The data

presented herein demonstrates how this cell model can be used to objectively assess the

transportability and cytotoxic effects of antifolate drugs.

Comparative Analysis of Antifolate Drug Activity
The following table summarizes the 50% inhibitory concentration (IC50) values for several

antifolate drugs in the R1-11 cell line and its derivatives, R1-11-RFC-6 (expressing RFC) and

R1-11-PCFT-4 (expressing PCFT). The data illustrates the impact of each transporter on drug

potency.
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Drug
R1-11-Mock (IC50,
nM)

R1-11-RFC-6 (IC50,
nM)

R1-11-PCFT-4
(IC50, nM)

Pemetrexed >10,000 1.6 950

Methotrexate (MTX) 200 1.0 400

ZD1694 (Raltitrexed) 1,000 1.0 750

PT523 6,700 10 35,000

Data compiled from studies on antifolate activities in engineered HeLa cell lines. The R1-11-

Mock cells are transfected with an empty vector and lack both RFC and PCFT function.[3]

Experimental Protocols
The following are summarized methodologies for key experiments performed to obtain the

comparative data.

1. Cell Culture and Maintenance:

R1-11 Cells: These cells, along with their transfected derivatives, are typically maintained in

RPMI 1640 medium supplemented with 10% fetal bovine serum, 100 units/mL penicillin, and

100 µg/mL streptomycin[1].

Transfected Cell Lines (R1-11-PCFT-4 and R1-11-RFC-6): To maintain the stable expression

of the respective transporters, a selection agent is added to the growth medium. For

instance, Zeocin may be used for PCFT-expressing cells and other appropriate antibiotics for

RFC-expressing cells[1]. For experiments, cells are often cultured in a folate-free medium for

a period to ensure that the folate transporters are the primary means of folate or antifolate

uptake[5].

2. Cell Proliferation (IC50) Assays:

Cells are seeded in 96-well plates in a complete folate-free RPMI 1640 medium.

A range of concentrations of the antifolate drugs is added to the wells.

The cells are incubated for a period of up to 96 hours at 37°C in a CO2 incubator[5].
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Cell viability is assessed using standard methods, such as the MTT assay, to determine the

concentration of the drug that inhibits cell growth by 50% (IC50).

3. Drug Uptake Assays:

To measure the transport of radiolabeled antifolates (e.g., [3H]methotrexate), cells are grown

to confluence.

The cells are washed and incubated in a buffer solution at a specific pH (e.g., pH 5.5 for

PCFT-mediated transport or pH 7.4 for RFC-mediated transport)[3].

The radiolabeled drug is added, and uptake is measured over a defined period.

The reaction is stopped, cells are washed to remove the extracellular drug, and the

intracellular radioactivity is quantified using a scintillation counter. The results are then

normalized to the total protein content of the cells[5].

Visualizing Folate Transport Pathways
The following diagrams illustrate the cellular uptake mechanisms of folates and antifolates and

the experimental workflow for comparing cell lines.
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Caption: Folate and antifolate drug transport pathways.
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Caption: Experimental workflow for comparative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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